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Compound of Interest

Compound Name: 1,1-Difluoroacetone

Cat. No.: B1306852

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial landscape
for high-purity 1,1-Difluoroacetone (CAS No. 431-05-0). It is an essential resource for
researchers and professionals in drug development and chemical synthesis, offering detailed
information on suppliers, purity specifications, and analytical methodologies for quality
assessment.

Introduction to 1,1-Difluoroacetone

1,1-Difluoroacetone is a fluorinated organic compound with the chemical formula CsH4F20. Its
unique chemical properties, including its utility as a versatile building block in organic synthesis,
make it a compound of significant interest in the pharmaceutical and agrochemical industries.
[1] It is primarily used as an intermediate in the synthesis of various active pharmaceutical
ingredients (APIs) and other specialty chemicals.[2][3] A notable application is in the
preparation of substituted THF amides that act as modulators of sodium channels.[4]
Furthermore, it is a key starting material for fluoropyrazole succinate dehydrogenase inhibitors,
a class of fungicides.[5][6] The cost-effective and sustainable production of high-purity 1,1-
Difluoroacetone is therefore a critical factor in the manufacturing of these important
compounds.[5][6]

Commercial Suppliers of High-Purity 1,1-
Difluoroacetone
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The availability of high-purity 1,1-Difluoroacetone is crucial for research and manufacturing in
the pharmaceutical sector. A variety of chemical suppliers offer this compound at different purity
levels. The following tables summarize the key information for several prominent commercial
suppliers.

Table 1: High-Purity (>98%) 1,1-Difluoroacetone
Suppliers

. . . Available
Supplier Purity Specification . Notes
Quantities
) ) Chinese
Wanxingda 299% Inquiry
manufacturer.[3]
Henan Lihao Chem 99% (Industrial )
I Inquiry
Plant Limited Grade)
Zibo Hangyu L
) ) Price listed as US
Biotechnology 99% Inquiry
$60.00-600.00 / kg.[7]
Development Co., Ltd.
Price listed as US
Shaanxi Dideu _ $1.00-1.00 / KG and
i 99% Inquiry
Medichem Co. Ltd. US $111.00-101.00/
KG.[7]
HANGZHOU LEAP Pharmaceutical Grade naui Also offers industrial
nquir
CHEM CO., LTD. (99%) iy grade.[2]

Table 2: Research and Development Grade (<98%) 1,1-
Difluoroacetone Suppliers
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- . . Available
Supplier Purity Specification . Notes
Quantities
S MDL Number:
Apollo Scientific 95% 19, 5g, 25g
MFCD02262166.[8]

Sigma-Aldrich
(Synthonix 97% Inquiry
Corporation)
Santa Cruz N ) For research use only.

) Not specified Inquiry
Biotechnology [9]

Technical Specifications and Properties

A thorough understanding of the physicochemical properties of 1,1-Difluoroacetone is

essential for its safe handling, storage, and application in synthesis.

Table 3: Physicochemical Properties of 1,1-

Difluoroacetone

Property Value Reference
CAS Number 431-05-0 [2]
Molecular Formula CsH4F20 [3]
Molecular Weight 94.06 g/mol

Appearance Colorless transparent liquid [3]

Boiling Point 46.5-46.7 °C / 757 mmHg [8]

Density 1.164 g/cm3 [8]
Refractive Index 1.328 [8]

Storage Temperature Refrigerator

Experimental Protocols for Quality Assessment
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Ensuring the purity of 1,1-Difluoroacetone is paramount for its use in pharmaceutical
applications. The following are detailed methodologies for key analytical experiments to assess
the purity and identity of the compound.

Purity Determination by Gas Chromatography (GC)

Gas chromatography is a robust method for determining the purity of volatile compounds like
1,1-Difluoroacetone. An industrialized preparation method reported a purity of 99.60% as
determined by GC.[5][6]

Methodology:

Instrumentation: A gas chromatograph equipped with a flame ionization detector (GC-FID).

e Column: A non-polar capillary column (e.g., DB-1 or equivalent), 30 m x 0.25 mm ID, 0.25
pum film thickness.

o Carrier Gas: Helium or Nitrogen at a constant flow rate.
« Injector Temperature: 250 °C.
o Detector Temperature: 300 °C.
e Oven Temperature Program:
o Initial temperature: 40 °C, hold for 5 minutes.
o Ramp: Increase to 150 °C at a rate of 10 °C/min.
o Hold: Hold at 150 °C for 5 minutes.

e Injection Volume: 1 uL of a 1% solution of 1,1-Difluoroacetone in a suitable solvent (e.g.,
dichloromethane).

o Data Analysis: The purity is calculated based on the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1306852?utm_src=pdf-body
https://www.benchchem.com/product/b1306852?utm_src=pdf-body
https://www.science-gate.com/IJAAS/2023/V10I11/1021833ijaas202311024.html
https://www.researchgate.net/publication/377285842_An_elementary_study_of_the_industrialized_preparation_of_11-difluoro_acetone_Starting_material_of_fluoropyrazole_succinate_dehydrogenase_inhibitor
https://www.benchchem.com/product/b1306852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of the
identity of 1,1-Difluoroacetone. Both *H and *°F NMR are highly informative.

1H NMR Spectroscopy Protocol:
e Instrumentation: A 400 MHz or higher NMR spectrometer.

o Sample Preparation: Dissolve approximately 10-20 mg of 1,1-Difluoroacetone in 0.6 mL of
a deuterated solvent (e.g., CDCIs).

e Acquisition Parameters:
o Pulse sequence: Standard proton pulse program.
o Number of scans: 16-32.
o Relaxation delay: 1-2 seconds.

o Data Analysis: The proton spectrum is expected to show a triplet for the methyl protons due
to coupling with the two fluorine atoms.

19F NMR Spectroscopy Protocol:
e Instrumentation: A 400 MHz or higher NMR spectrometer equipped with a fluorine probe.
e Sample Preparation: Same as for *H NMR.
e Acquisition Parameters:
o Pulse sequence: Standard fluorine pulse program.
o Number of scans: 16-32.

o Relaxation delay: 1-2 seconds.
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o Data Analysis: The fluorine spectrum will show a quartet due to coupling with the three
methyl protons. The chemical shift will be characteristic of the difluoromethyl ketone
environment.

Impurity Profiling by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the gold standard for identifying and quantifying volatile impurities.
Methodology:
 Instrumentation: A gas chromatograph coupled to a mass spectrometer.
» GC Conditions: Same as the GC-FID method described above.
e Mass Spectrometer Parameters:
o lonization mode: Electron lonization (El) at 70 eV.
o Mass range: m/z 30-200.
o Scan speed: 2 scans/second.

» Data Analysis: The mass spectrum of the main peak should correspond to the molecular ion
and fragmentation pattern of 1,1-Difluoroacetone. Any other peaks can be identified by
comparing their mass spectra with a library (e.g., NIST).

Visualizations
Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of incoming batches
of 1,1-Difluoroacetone.
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Material Receipt & Initial Checks
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Figure 1. Quality Control Workflow for 1,1-Difluoroacetone.
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Role in Synthesis of Bioactive Molecules

1,1-Difluoroacetone is not known to be directly involved in cellular signaling pathways.
Instead, its primary role in the context of drug development is as a key building block for the
synthesis of more complex, biologically active molecules. The introduction of the difluoromethyl
group can significantly alter the pharmacokinetic and pharmacodynamic properties of a
molecule.

Chemical Synthesis Biological System
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Figure 2. Synthetic Utility in Drug Development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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difluoroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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